5-Oxa-8-azaspiro[3.5]nonane-9-carboxylic acid;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Oxa-8-azaspiro[3.5]nonane-9-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 2460755-71-7 . It has a molecular weight of 207.66 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H13NO3.ClH/c10-7(11)6-8(2-1-3-8)12-5-4-9-6;/h6,9H,1-5H2,(H,10,11);1H . This code provides a specific string of characters that represent the molecular structure of the compound.Physical and Chemical Properties Analysis
The compound is a powder at room temperature . Unfortunately, the web search results did not provide more detailed physical and chemical properties such as melting point, boiling point, and density. For comprehensive property data, it’s recommended to refer to material safety data sheets (MSDS) or other specialized chemical databases.Scientific Research Applications
Synthesis and Structural Analysis
Spirocyclic compounds, including oxaspiro structures similar to "5-Oxa-8-azaspiro[3.5]nonane-9-carboxylic acid; hydrochloride", have been the focus of synthetic efforts due to their complexity and potential utility. For instance, the synthesis of spirocyclic oxetane-fused benzimidazoles showcases the development of novel tetracyclic systems, which are structurally related to the compound . These synthetic routes offer insights into the construction of complex spirocyclic frameworks, underscoring the importance of novel methodologies in accessing structurally intricate molecules (Gurry, McArdle, & Aldabbagh, 2015).
Potential Applications in Drug Discovery
The structural motifs found in "5-Oxa-8-azaspiro[3.5]nonane-9-carboxylic acid; hydrochloride" and related compounds are often pursued for their potential biological activities. For example, the development of novel adamantane derivatives, incorporating azaspiro structures, has been explored for their cytotoxic and apoptotic effects. This research highlights the potential of spirocyclic compounds in the development of new therapeutic agents, especially in the realm of anticancer drug discovery (Turk-Erbul et al., 2021).
Diversity-Oriented Synthesis
The diversity-oriented synthesis of azaspirocycles demonstrates the utility of spirocyclic compounds, including those similar to "5-Oxa-8-azaspiro[3.5]nonane-9-carboxylic acid; hydrochloride", in providing structurally diverse molecules for drug discovery. These synthetic efforts underscore the role of spirocyclic compounds as versatile scaffolds in medicinal chemistry, offering a broad range of functionalization possibilities for the identification of biologically active compounds (Wipf, Stephenson, & Walczak, 2004).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Various precautionary statements are also provided, including recommendations for handling and storage, first aid measures, and disposal considerations .
Properties
IUPAC Name |
5-oxa-8-azaspiro[3.5]nonane-9-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO3.ClH/c10-7(11)6-8(2-1-3-8)12-5-4-9-6;/h6,9H,1-5H2,(H,10,11);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYEZFUULONDBCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)C(NCCO2)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.